Cas no 1000513-61-0 (4-Fluoro-3,5-dimethylphenylacetonitrile)

4-Fluoro-3,5-dimethylphenylacetonitrile structure
1000513-61-0 structure
Product Name:4-Fluoro-3,5-dimethylphenylacetonitrile
CAS No:1000513-61-0
MF:C10H10FN
MW:163.191505908966
MDL:MFCD09832374
CID:4558429
Update Time:2023-08-09

4-Fluoro-3,5-dimethylphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-FLUORO-3,5-DIMETHYLPHENYLACETONITRILE
    • 2-(4-fluoro-3,5-dimethylphenyl)acetonitrile
    • 4-Fluoro-3,5-dimethylphenylacetonitrile
    • MDL: MFCD09832374
    • Inchi: 1S/C10H10FN/c1-7-5-9(3-4-12)6-8(2)10(7)11/h5-6H,3H2,1-2H3
    • InChI Key: DYKROXSOTOZSPT-UHFFFAOYSA-N
    • SMILES: FC1=C(C)C=C(CC#N)C=C1C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 181
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8

4-Fluoro-3,5-dimethylphenylacetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F107250-250mg
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1000513-61-0
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$ 160.00 2022-06-05
TRC
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4-Fluoro-3,5-dimethylphenylacetonitrile
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$ 270.00 2022-06-05
abcr
AB263747-1 g
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€137.90 2023-04-27
abcr
AB263747-5 g
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€426.30 2023-04-27
Apollo Scientific
PC302216-1g
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£55.00 2025-02-21
Apollo Scientific
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abcr
AB263747-1g
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€137.70 2025-03-19
abcr
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1PlusChem
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